(3-((5-bromopyrimidin-2-yl)oxy)piperidin-1-yl)(3,5-dimethyl-1H-pyrazol-4-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-((5-bromopyrimidin-2-yl)oxy)piperidin-1-yl)(3,5-dimethyl-1H-pyrazol-4-yl)methanone is a useful research compound. Its molecular formula is C15H18BrN5O2 and its molecular weight is 380.246. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Reactions
The chemical compound has been explored for its potential in synthesizing various heterocyclic compounds with significant biological activities. For example, derivatives synthesized from related structures have been evaluated as anticancer agents, showing the compound's utility in developing treatments for cancer. The process involves reacting with different nucleophiles to produce compounds with varied biological activities (R. S. Gouhar & Eman M. Raafat, 2015).
Molecular Interaction and Pharmacophore Models
Molecular interaction studies of analogs have contributed to understanding receptor-ligand interactions, particularly in cannabinoid receptors. This research is pivotal for drug design, offering insights into the structure-activity relationships and developing new therapeutics (J. Shim et al., 2002).
Antimicrobial and Anticancer Activities
Compounds synthesized from this chemical structure have shown significant antimicrobial and anticancer activities. Novel derivatives were evaluated for their efficacy against various bacterial strains and cancer cell lines, indicating the compound's versatility in contributing to the development of new antimicrobial and anticancer agents (H. Hafez et al., 2016).
Antioxidant Properties
The antioxidant evaluation of some new pyrazolopyridine derivatives synthesized using related compounds has revealed promising activities. These findings highlight the potential of these derivatives in oxidative stress-related therapeutic applications (M. Gouda, 2012).
Antimicrobial Activity of Oxime Derivatives
Oxime derivatives of this compound have been synthesized and tested for their antibacterial and antifungal activities. This research underscores the compound's role in creating new antimicrobial agents with potential applications in combating infectious diseases (L. Mallesha & K. Mohana, 2014).
Mechanism of Action
Target of Action
The compound contains a pyrazole ring, which is a common feature in many biologically active molecules. Pyrazole derivatives are known to exhibit a wide range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
For example, some pyrazole derivatives have been shown to inhibit liver alcohol dehydrogenase .
Pharmacokinetics
Many pyrazole derivatives are known to be well absorbed and distributed in the body .
Result of Action
Based on the activities of other pyrazole derivatives, it could potentially have a range of effects, from anti-inflammatory to antitumor effects .
Properties
IUPAC Name |
[3-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]-(3,5-dimethyl-1H-pyrazol-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18BrN5O2/c1-9-13(10(2)20-19-9)14(22)21-5-3-4-12(8-21)23-15-17-6-11(16)7-18-15/h6-7,12H,3-5,8H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNZNOXRUHQDXFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)C(=O)N2CCCC(C2)OC3=NC=C(C=N3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18BrN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.